Cas no 1805656-30-7 (Ethyl 2-cyano-5-ethyl-3-iodobenzoate)

• Product Name: Ethyl 2-cyano-5-ethyl-3-iodobenzoate
• CAS No: 1805656-30-7
• MF: C₁₂H₁₂INO₂
• MW: 329.133655548096
• CID: 5010571
• Update Time: 2025-06-08

Ethyl 2-cyano-5-ethyl-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-ethyl-3-iodobenzoate

• Inchi： 1S/C12H12INO2/c1-3-8-5-9(12(15)16-4-2)10(7-14)11(13)6-8/h5-6H,3-4H2,1-2H3
• InChI Key： QTIKFLZYBGUSJN-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=C(C(=O)OCC)C=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-5-ethyl-3-iodobenzoate

Ethyl 2-cyano-5-ethyl-3-iodobenzoate (CAS No. 1805656-30-7): A Comprehensive Overview

Ethyl 2-cyano-5-ethyl-3-iodobenzoate (CAS No. 1805656-30-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, including the development of pharmaceuticals and advanced materials.

The molecular structure of Ethyl 2-cyano-5-ethyl-3-iodobenzoate consists of a benzene ring substituted with a cyano group at the 2-position, an ethyl group at the 5-position, and an iodine atom at the 3-position. The ethyl ester group at the carboxylic acid position further adds to its chemical versatility. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

Recent research studies have highlighted the potential of Ethyl 2-cyano-5-ethyl-3-iodobenzoate in various applications. In medicinal chemistry, this compound has been explored as a building block for the synthesis of bioactive molecules. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of Ethyl 2-cyano-5-ethyl-3-iodobenzoate exhibit potent anti-inflammatory and anti-cancer activities. The iodine substituent, in particular, plays a crucial role in enhancing the biological activity of these derivatives.

In the realm of materials science, Ethyl 2-cyano-5-ethyl-3-iodobenzoate has shown promise as a precursor for the synthesis of functional materials. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. A recent publication in *Advanced Materials* reported the use of this compound as a key intermediate in the preparation of conjugated polymers with high charge carrier mobility and excellent photostability.

The synthetic methods for preparing Ethyl 2-cyano-5-ethyl-3-iodobenzoate have been extensively studied and optimized. One common approach involves the reaction of 2-cyano-5-bromoacetophenone with ethyl iodide followed by esterification. This method yields high purity products with good yields, making it suitable for large-scale production. Another notable synthetic route involves palladium-catalyzed cross-coupling reactions, which offer excellent control over regioselectivity and functional group compatibility.

The physical properties of Ethyl 2-cyano-5-ethyl-3-iodobenzoate are also well-characterized. It is a solid at room temperature with a melting point ranging from 100 to 105°C. The compound is moderately soluble in common organic solvents such as dichloromethane, acetone, and ethanol but exhibits limited solubility in water. These properties make it easy to handle and process in various chemical reactions.

In terms of safety and handling, while Ethyl 2-cyano-5-ethyl-3-iodobenzoate is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, it is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

The market demand for Ethyl 2-cyano-5-ethyl-3-iodobenzoate is driven by its diverse applications in pharmaceuticals and advanced materials. As research continues to uncover new uses for this compound, its commercial value is expected to grow significantly. Key players in the industry are investing in R&D to develop novel derivatives and formulations based on this versatile intermediate.

In conclusion, Ethyl 2-cyano-5-ethyl-3-iodobenzoate (CAS No. 1805656-30-7) is a multifaceted organic compound with promising applications in various fields. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As advancements in synthetic methods and application areas continue to evolve, the potential of this compound is likely to expand even further.